Cas no 331717-42-1 (dl-2-hydroxyvaleric acid, sodium salt, hydrate)
331717-42-1 structure
Product Name:dl-2-hydroxyvaleric acid, sodium salt, hydrate
CAS No:331717-42-1
MF:C5H9O3
MW:117.123162031174
CID:917648
PubChem ID:13879500
Update Time:2025-04-19
dl-2-hydroxyvaleric acid, sodium salt, hydrate Chemical and Physical Properties
Names and Identifiers
-
- dl-2-hydroxyvaleric acid, sodium salt, hydrate
- DL-2-HYDROXYVALERIC ACID, SODIUM SALT, HYDRATE, 98
- 2-HYDROXYVALERIC ACID SODIUM SALT,HYDRATE
- DL-2-Hydroxyvaleric acid,sodiuM salt,hydrate 1GR
- alpha hydroxy valerate
- alpha-hydroxyvalerate
- 331717-42-1
- alpha-hydroxy-n-valerate
- Q27128207
- CHEBI:60630
- 2-hydroxyvalerate
- (RS)-2-hydroxypentanoate
- 2-Hydroxypentanoate
-
- Inchi： 1S/C5H10O3/c1-2-3-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)/p-1
- InChI Key： JRHWHSJDIILJAT-UHFFFAOYSA-M
- SMILES： OC(C(=O)[O-])CCC
Computed Properties
- Exact Mass: 158.05600
- Monoisotopic Mass: 158.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 74.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 1.1
- Topological Polar Surface Area: 60.4
Experimental Properties
- Color/Form: Not available
- Boiling Point: 248°C at 760 mmHg
- Flash Point: 118°C
- PSA: 69.59000
- LogP: -1.16700
- Solubility: Not available
dl-2-hydroxyvaleric acid, sodium salt, hydrate Security Information
- Safety Instruction： S24/25
- Safety Term：S24/25
dl-2-hydroxyvaleric acid, sodium salt, hydrate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
dl-2-hydroxyvaleric acid, sodium salt, hydrate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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